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Compound of Interest

Compound Name: Hexamethyl tungsten

Cat. No.: B1219911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexamethyl tungsten, with the chemical formula W(CH₃)₆, is a remarkable organometallic

compound that has garnered significant interest due to its unique molecular structure and

reactivity.[1][2] First synthesized in 1973 by Wilkinson and Shortland, it is a volatile, red

crystalline solid at room temperature.[2][3] This technical guide provides an in-depth overview

of the core physical properties of hexamethyl tungsten, offering valuable data and procedural

insights for professionals in research and development.

Core Physical Properties
The physical characteristics of hexamethyl tungsten are summarized in the table below,

providing a clear and concise reference for laboratory use.
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Property Value Source

Chemical Formula C₆H₁₈W [4][5]

Molecular Weight 274.05 g/mol [5]

Appearance Red crystalline solid [1][6]

Melting Point
Approximately 30 °C

(decomposes)
[1]

Boiling Point

Decomposes at room

temperature; does not have a

defined boiling point at

atmospheric pressure.

[1][7]

Sublimation
Readily sublimes at -30 °C

under vacuum (10⁻² Torr).
[1]

Decomposition Temperature

Decomposes at room

temperature, releasing

methane and trace amounts of

ethane.

[1][7]

Solubility

Extremely soluble in

petroleum, aromatic

hydrocarbons, ethers, carbon

disulfide, and carbon

tetrachloride.

[1][6]

Vapor Pressure

Highly volatile, but specific

vapor pressure data is limited

due to its instability.

[6]

Molecular Shape Distorted trigonal prismatic [1][6]

Molecular Structure and Bonding
One of the most fascinating aspects of hexamethyl tungsten is its distorted trigonal prismatic

molecular geometry, a departure from the more common octahedral shape for six-coordinate
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organometallic compounds.[1][6] This unique structure has been a subject of considerable

study and has been elucidated through various experimental and computational methods.

Experimental Determination of Molecular Structure
The definitive structure of hexamethyl tungsten was determined through low-temperature

single-crystal X-ray diffraction and gas-phase electron diffraction.[4][6]

Single-Crystal X-ray Diffraction: This technique provided conclusive evidence for the

distorted trigonal prismatic structure.[7] Due to the compound's thermal instability, the

diffraction data was collected at a very low temperature of -163°C.[4][7]

Gas-Phase Electron Diffraction: These studies confirmed the non-octahedral, trigonal

prismatic geometry of the molecule in the gaseous state.[6]

The workflow for determining the molecular structure via these methods is illustrated below.
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Diagram 1: Workflow for Molecular Structure Determination
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Diagram 1: Workflow for Molecular Structure Determination

Experimental Protocols
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Given the air-sensitive and thermally unstable nature of hexamethyl tungsten, all

experimental procedures must be conducted under an inert atmosphere (e.g., argon or

nitrogen) and at low temperatures whenever possible.

Synthesis of Hexamethyl Tungsten
An improved and commonly cited method for the synthesis of hexamethyl tungsten involves

the reaction of tungsten hexachloride with trimethylaluminium in the presence of

trimethylamine.[1]

Reaction: WCl₆ + 6 Al(CH₃)₃ → W(CH₃)₆ + 6 Al(CH₃)₂Cl[1]

Procedure Outline:

All glassware must be rigorously dried and the reaction carried out under an inert

atmosphere.

Tungsten hexachloride is dissolved in a suitable anhydrous solvent (e.g., diethyl ether).

A solution of trimethylaluminium and trimethylamine is slowly added to the tungsten

hexachloride solution at low temperature.

The reaction mixture is carefully warmed to room temperature and stirred for a specified

period.

The volatile hexamethyl tungsten is isolated from the reaction mixture by vacuum

sublimation.

Determination of Melting Point
The melting point of this air-sensitive compound is determined using a sealed capillary method

in a specialized melting point apparatus.

Procedure Outline:

Under an inert atmosphere, a small amount of crystalline hexamethyl tungsten is loaded

into a thin-walled capillary tube.
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The capillary tube is flame-sealed under vacuum or a positive pressure of inert gas.

The sealed capillary is placed in a melting point apparatus.

The temperature is increased slowly, and the range from the first appearance of liquid to the

complete melting of the solid is recorded as the melting point. It is crucial to note that for

hexamethyl tungsten, decomposition occurs around its melting point.

Determination of Solubility
The solubility of hexamethyl tungsten is qualitatively determined by observing its dissolution

in various anhydrous solvents under an inert atmosphere.

Procedure Outline:

In a glovebox or under a Schlenk line, a small, accurately weighed amount of hexamethyl
tungsten is placed in a vial.

A measured volume of the desired anhydrous solvent is added to the vial.

The mixture is agitated at a controlled temperature.

Visual observation is used to determine if the compound has dissolved completely. For

quantitative measurements, spectroscopic methods can be employed to determine the

concentration of the dissolved species.

The logical relationship for assessing solubility is depicted in the following diagram.
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Diagram 2: Solubility Assessment Logic
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Diagram 2: Solubility Assessment Logic

Stability and Handling
Hexamethyl tungsten is notoriously unstable at room temperature, decomposing to release

methane and trace amounts of ethane, leaving a black residue.[1][7] It is also highly air-

sensitive and pyrophoric. Therefore, strict air-free and low-temperature techniques are

mandatory for its handling and storage. All manipulations should be performed in a glovebox or

using Schlenk techniques with deoxygenated and dried solvents.
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Conclusion
This technical guide has provided a detailed overview of the core physical properties of

hexamethyl tungsten, emphasizing its unique structural characteristics and the experimental

considerations required for its study. The presented data and procedural outlines serve as a

valuable resource for researchers and scientists engaged in work with this fascinating and

challenging organometallic compound. A thorough understanding of its physical properties is

paramount for its safe handling and effective application in further research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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